Cas no 100077-49-4 (2-(1,3-benzodioxol-4-yl)acetic Acid)

2-(1,3-Benzodioxol-4-yl)acetic acid is a benzo-fused heterocyclic carboxylic acid derivative, characterized by its 1,3-benzodioxole core structure. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its functional versatility, serving as a key intermediate in the synthesis of bioactive molecules. The acetic acid moiety enhances reactivity, facilitating further derivatization, while the benzodioxole ring system contributes to its stability and potential pharmacological properties. Its well-defined structure and purity make it suitable for applications in medicinal chemistry, particularly in the development of CNS-active compounds. The compound is typically supplied in high purity to ensure reproducibility in research and industrial processes.
2-(1,3-benzodioxol-4-yl)acetic Acid structure
100077-49-4 structure
Product Name:2-(1,3-benzodioxol-4-yl)acetic Acid
CAS No:100077-49-4
MF:C9H8O4
MW:180.157423019409
MDL:MFCD18451427
CID:1124856
PubChem ID:10058110
Update Time:2025-05-27

2-(1,3-benzodioxol-4-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1,3-benzodioxol-4-yl)acetic Acid
    • 1,3-benzodioxol-4-ylacetic acid
    • benzo[1,3]dioxol-4-ylacetic acid
    • 2,3-(Methylenedioxy)phenylaceticacid
    • SureCN3402977
    • PubChem24306
    • 2,3-methylenedioxyphenylacetic acid
    • SCHEMBL3402977
    • MFCD18451427
    • A905860
    • EN300-398725
    • 2-(2H-1,3-benzodioxol-4-yl)acetic acid
    • Z1262526091
    • 2-(1,3-dioxaindan-4-yl)acetic acid
    • AKOS022707338
    • 1,3-Benzodioxole-4-acetic acid
    • 2-(Benzo[d][1,3]dioxol-4-yl)acetic acid
    • DTXSID80434844
    • 100077-49-4
    • SY347907
    • DB-337883
    • NXLXDCHSJLNMGU-UHFFFAOYSA-N
    • 2-(Benzo[d][1,3]dioxol-4-yl)aceticacid
    • MDL: MFCD18451427
    • Inchi: 1S/C9H8O4/c10-8(11)4-6-2-1-3-7-9(6)13-5-12-7/h1-3H,4-5H2,(H,10,11)
    • InChI Key: NXLXDCHSJLNMGU-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=CC(CC(=O)O)=C12

Computed Properties

  • Exact Mass: 180.042259g/mol
  • Monoisotopic Mass: 180.042259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 180.16g/mol
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.8Ų

2-(1,3-benzodioxol-4-yl)acetic Acid Pricemore >>

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